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Compound of Interest

Compound Name: 4-Ethylhexanenitrile

Cat. No.: B15324066 Get Quote

4-Ethylhexanenitrile: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylhexanenitrile, a chemical

compound with the CAS number 82598-77-4.[1][2] This document summarizes its key chemical

and physical properties, and available safety information. Due to the limited publicly available

research on this specific nitrile, this guide focuses on foundational data.

Core Properties
The fundamental physicochemical properties of 4-Ethylhexanenitrile are summarized below.

These characteristics are essential for handling, storage, and consideration in experimental

design.
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Property Value Source

CAS Number 82598-77-4 [1][2]

Molecular Formula C8H15N [1]

Molecular Weight 125.21 g/mol [1]

IUPAC Name 4-ethylhexanenitrile [1]

SMILES CCC(CC)CCC#N [1]

InChI
InChI=1S/C8H15N/c1-3-8(4-

2)6-5-7-9/h8H,3-6H2,1-2H3
[1]

InChIKey
XHUWROVEEFXLID-

UHFFFAOYSA-N
[1]

Physicochemical Data
A compilation of computed physical and chemical data for 4-Ethylhexanenitrile is presented

below. These values are predicted based on its chemical structure.

Property Value Unit

XLogP3 2.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 5

Exact Mass 125.120449483 Da

Monoisotopic Mass 125.120449483 Da

Topological Polar Surface Area 23.8 Å²

Heavy Atom Count 9

Complexity 94.4
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Safety and Handling
Appropriate safety precautions are crucial when handling any chemical compound. The

following information provides a general guideline for 4-Ethylhexanenitrile. Always refer to a

comprehensive Safety Data Sheet (SDS) before use.

General Precautions:

Use only in a well-ventilated area or outdoors.[3]

Wear protective gloves, clothing, eye, and face protection.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Keep the container tightly closed and store in a cool, dry place away from direct sunlight.[3]

Store in a locked-up location.[3]

Fire Safety:

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[3][4]

In case of fire, use appropriate extinguishing media.[3]

Experimental Data and Protocols
Currently, there is a lack of publicly available, detailed experimental protocols specifically for 4-
Ethylhexanenitrile in scientific literature. General synthetic methods for nitriles, such as the

reaction of alkyl halides with sodium cyanide or the dehydration of amides, may be applicable

for its synthesis. However, specific reaction conditions, purification methods, and analytical

characterization for this compound are not well-documented in the provided search results.

Biological Activity and Signaling Pathways
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As of the latest available information, there are no published studies detailing the biological

activity or associated signaling pathways of 4-Ethylhexanenitrile. Therefore, diagrams of

signaling pathways or experimental workflows cannot be generated at this time. Further

research is required to elucidate any potential pharmacological or toxicological effects of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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